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Catalytic Applications in Synthesis
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Compound Focus: KetoABNO

CAS No.: 7123-92-4

Cat. No.: S615531

KetoABNO catalyzes aerobic oxidations using oxygen or air as a green terminal oxidant. Its high oxidation

potential makes it effective for various substrates. Key catalytic systems are summarized below.

Key

Reaction Type Catalytic System o Application & Notes
Conditions
Alcohol to 5 mol% KetoABNO, 10 Air, 65 °C, Broad scope for primary/secondary
Carbonyl mol% Bi(NOs3)3-5H20 [1] CHsCN [1] alcohols; ligand- and base-free [1]
[2]
Aldehyde to KetoABNO / NO«x (e.qg., - Cocatalytic system; enables
Carboxylic Acid NaNO2) [3] synthesis of a-chiral acids without
racemization [3]
Amine to Imine KetoABNO / Cu complex  Mild, aerobic Used in catalytic asymmetric amino
[4] conditions [4] acid synthesis [4]

The experimental protocol for the Bi(NOs3)3/KetoABNO system is a representative and efficient
methodology [1] [2]:

¢ Reaction Setup: In a Schlenk tube, combine the alcohol substrate (1 mmol), Bi(NOs)3-5H20 (10
mol%), and KetoABNO (5 mol%) in acetonitrile (2 mL).

¢ Reaction Conditions: Place the system under an air balloon atmosphere and heat at 65 °C with
stirring for about 2 hours.

¢ Reaction Monitoring: Monitor the reaction progress by TLC or GC-MS.
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e Work-up: Upon completion, concentrate the mixture under reduced pressure.
o Purification: Purify the crude residue by flash column chromatography on silica gel to isolate the
desired carbonyl compound.

Bioconjugation & Drug Development Applications

A significant application of KetoABNO is in the selective modification of peptides and proteins, which is

crucial for creating biotherapeutics.
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Diagram of tryptophan-selective bioconjugation using KetoABNO and its applications.

¢ Tryptophan-Selective Bioconjugation: Under mild acidic conditions, a ketoABNO-derived
oxoammonium intermediate reacts with the indole ring of tryptophan via a Friedel-Crafts
mechanism [4]. This reaction is highly chemoselective for tryptophan, the rarest canonical amino
acid, enabling the production of homogeneous bioconjugates [4].

¢ Serine-Selective Cleavage: In a system with a copper catalyst, ketoABNO oxidizes the
hydroxymethyl side chain of serine to an aldehyde, triggering site-selective backbone cleavage [4].

The ketone moiety in the resulting adduct serves as a versatile handle for bioconjugation, enabling
attachment to cytotoxic drugs for Antibody-Drug Conjugates (ADCs), nucleic acids, or gold nanoparticles

for cryo-electron microscopy probes [4].

Practical & Safety Notes

o Storage: KetoABNO is a bench-stable solid but should be stored at 2-8°C [5].

e Safety: It is classified as a combustible solid (Storage Category Code 11) [5].

e Water Compatibility: Its mildness and tolerance for aqueous conditions are key to its utility in protein
chemistry [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Catalytic Applications in Synthesis]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b615531#what-is-ketoabno-catalyst]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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